Cas no 71027-02-6 (4,4,4-Trifluorocrotonic acid)
4,4,4-Trifluorocrotonic acid structure
Product name:4,4,4-Trifluorocrotonic acid
4,4,4-Trifluorocrotonic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,4,4-Trifluorocrotonic acid
- (E)-4,4,4-trifluorobut-2-enoic acid
- 4,4,4-Trifluor-2-butensaeure
- 4,4,4-Trifluor-chrotonsaeure
- 4,4,4-trifluoro-but-2-enoic acid
- HiDDpNDIAICICHiBeJifAAP
- 4,4,4-Trifluoro-2-butenoic acid
- (2E)-4,4,4-trifluorobut-2-enoic acid
- 4,4,4,-trifluorobut-2-enoic acid
- trifluorocrotonic acid
- PubChem22644
- 4,4,4-trifluoro Crotonic acid
- QZBAYURFHCTXOJ-OWOJBTEDSA-N
- STL555089
- PC3392
- BBL101293
- SBB086114
- EF10071
- RP20575
- (E)-4
- DTXSID701289701
- (2E)-4,4,4-Trifluoro-2-butenoic acid
- AKOS005063539
- 2-Butenoic acid, 4,4,4-trifluoro-
- (E)-4,4,4-tris(fluoranyl)but-2-enoic acid
- 406-94-0
- EN300-305521
- 4,4,4-trifluorobut-2-enoic acid
- CS-B1753
- 4,4,4-trifluorobut-2-enoicacid
- AT31592
- MFCD02181180
- J-513969
- 4,4,4-Trifluorocrotonic acid, 96%
- MS-20194
- AT12713
- (E)-4,4,4-trifluoro-2-butenoic acid
- A837053
- 71027-02-6
- D77314
- AMY37157
- (2E)-4,4,4-Trifluoro-2-butenoicacid
-
- MDL： MFCD02181180
- Inchi： 1S/C4H3F3O2/c5-4(6,7)2-1-3(8)9/h1-2H,(H,8,9)/b2-1+
- InChI Key： QZBAYURFHCTXOJ-OWOJBTEDSA-N
- SMILES： FC(/C(/[H])=C(\[H])/C(=O)O[H])(F)F
Computed Properties
- Exact Mass: 140.00900
- Monoisotopic Mass: 140.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 1.1
Experimental Properties
- Density: 1.411
- Melting Point: 52-55 °C
- Boiling Point: 68-69°C 20mm
- Flash Point: Fahrenheit: 170.6 ° f
Celsius: 77 ° c - Refractive Index: 1.374
- PSA: 37.30000
- LogP: 1.18950
4,4,4-Trifluorocrotonic acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：UN 3261
- WGK Germany：3
- Hazard Category Code： 10-36/37
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT, CORROSIVE
- Risk Phrases：R34
4,4,4-Trifluorocrotonic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1067312-250mg |
4,4,4-Trifluorocrotonic acid |
71027-02-6 | 98% | 250mg |
￥46.00 | 2024-05-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1067312-10g |
4,4,4-Trifluorocrotonic acid |
71027-02-6 | 98% | 10g |
￥505.00 | 2024-05-02 | |
| Chemenu | CM377144-10g |
(2E)-4,4,4-trifluorobut-2-enoic acid |
71027-02-6 | 95%+ | 10g |
$115 | 2024-07-24 | |
| TRC | T896723-500mg |
4,4,4-Trifluorocrotonic Acid |
71027-02-6 | 500mg |
$98.00 | 2023-05-17 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T913288-5g |
4,4,4-Trifluorocrotonic acid |
71027-02-6 | 97% | 5g |
￥460.00 | 2022-09-28 | |
| TRC | T896723-50mg |
4,4,4-Trifluorocrotonic Acid |
71027-02-6 | 50mg |
$ 50.00 | 2022-06-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003694-5g |
4,4,4-Trifluorocrotonic acid |
71027-02-6 | 97% | 5g |
860.0CNY | 2021-07-10 | |
| Enamine | EN300-75983-1.0g |
4,4,4-trifluorobut-2-enoic acid |
71027-02-6 | 1.0g |
$624.0 | 2023-02-12 | ||
| Chemenu | CM377144-25g |
(2E)-4,4,4-trifluorobut-2-enoic acid |
71027-02-6 | 95%+ | 25g |
$221 | 2024-07-24 | |
| Enamine | EN300-75983-10.0g |
4,4,4-trifluorobut-2-enoic acid |
71027-02-6 | 10.0g |
$2057.0 | 2023-02-12 |
4,4,4-Trifluorocrotonic acid Related Literature
-
Cheng-Pan Zhang,Qing-Yun Chen,Yong Guo,Ji-Chang Xiao,Yu-Cheng Gu Chem. Soc. Rev. 2012 41 4536
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:71027-02-6)4,4,4-Trifluorocrotonic acid
Purity:99%
Quantity:100g
Price ($):266.0